Cas no 52999-18-5 (Lithium, [(4-methoxyphenyl)ethynyl]-)
52999-18-5 structure
Product Name:Lithium, [(4-methoxyphenyl)ethynyl]-
CAS No:52999-18-5
MF:C9H7LiO
MW:138.092282533646
CID:358279
PubChem ID:11593445
Update Time:2025-04-19
Lithium, [(4-methoxyphenyl)ethynyl]- Chemical and Physical Properties
Names and Identifiers
-
- Lithium, [(4-methoxyphenyl)ethynyl]-
- lithium,1-ethynyl-4-methoxybenzene
- SCHEMBL10578641
- DTXSID00469092
- 52999-18-5
-
- Inchi: 1S/C9H7O.Li/c1-3-8-4-6-9(10-2)7-5-8;/h4-7H,2H3;/q-1;+1
- InChI Key: XDQJAWKLLCQWEN-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(C#[C-])=CC=1.[Li+]
Computed Properties
- Exact Mass: 137.06483
- Monoisotopic Mass: 138.06569328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 139
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
Lithium, [(4-methoxyphenyl)ethynyl]- Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
52999-18-5 (Lithium, [(4-methoxyphenyl)ethynyl]-) Related Products
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